
Essential Safety and Logistical Information for
Handling Methyl 4-ethynylbenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-ethynylbenzoate

Cat. No.: B1361237 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for Methyl 4-ethynylbenzoate, including personal protective equipment

(PPE), operational procedures, and disposal plans.

Chemical and Physical Properties:

Property Value

CAS Number 3034-86-4

Molecular Formula C10H8O2

Molecular Weight 160.17 g/mol

Form Solid[1]

Melting Point 88-95 °C[1]

Storage Temperature 2-8°C[1][2]

Hazard Identification:

Methyl 4-ethynylbenzoate is classified with the following hazards:

H315: Causes skin irritation[1][2][3]
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H319: Causes serious eye irritation[1][2][3]

H335: May cause respiratory irritation[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Methyl 4-ethynylbenzoate to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves are an excellent

choice for general laboratory

use, providing protection

against a variety of solvents

and chemicals.[4][5] For

prolonged or high-exposure

tasks, consider thicker or

specialized gloves. Always

inspect gloves for tears or

punctures before use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

To protect against dust

particles and accidental

splashes, safety glasses with

side shields are mandatory.[4]

[6] In situations with a higher

risk of splashing, chemical

splash goggles should be

worn.[6]

Body Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.[4]

[5]

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large quantities or in poorly

ventilated areas.

Engineering controls such as a

fume hood should be the

primary method of controlling

airborne exposure. If a fume

hood is not available or when

handling large quantities, a

NIOSH-approved respirator

may be necessary.[7]
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust or vapors.[8]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Before starting, clear the workspace of any unnecessary items to prevent contamination and

accidents.

2. Weighing and Transferring:

Don the appropriate PPE as outlined in the table above.

When weighing the solid, use a weigh boat or paper and handle it carefully to avoid creating

dust.

Use a spatula or other appropriate tool to transfer the solid. Avoid scooping directly from the

main container to prevent contamination.

Close the container tightly after use and store it at the recommended temperature of 2-8°C.

[1][2]

3. In Case of a Spill:

For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a designated, labeled waste container.

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. First Aid Measures:

If on skin: Immediately wash the affected area with plenty of soap and water.[1][8]
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1][8]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[1][8]

In all cases of exposure, seek medical attention if irritation or other symptoms persist.[8]

Disposal Plan
Proper disposal of Methyl 4-ethynylbenzoate and any contaminated materials is crucial to

prevent environmental contamination and ensure compliance with regulations.

Waste Collection: Collect all waste containing Methyl 4-ethynylbenzoate, including unused

product and contaminated materials (e.g., gloves, weigh boats), in a clearly labeled, sealed

container.

Waste Segregation: Do not mix this waste with other waste streams unless instructed to do

so by your institution's environmental health and safety (EHS) office.

Disposal Method: Dispose of the chemical waste through a licensed chemical waste disposal

company.[9] Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Methyl 4-
ethynylbenzoate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl 4-ethynylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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